Cas no 957062-69-0 (4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid)

4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid is a boronic acid derivative featuring a sulfamoyl linker and a 3-chlorophenyl substituent. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the reactivity of its boronic acid group, enabling efficient carbon-carbon bond formation. The presence of the sulfamoyl moiety enhances its stability and solubility in organic solvents, facilitating handling in synthetic applications. The 3-chlorophenyl group may further modulate electronic properties, making it useful in pharmaceutical and materials science research. Its well-defined structure and functional group compatibility make it a versatile intermediate for constructing complex molecules in medicinal chemistry and catalysis.
4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid structure
957062-69-0 structure
Product Name:4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid
CAS No:957062-69-0
MF:C12H11BClNO4S
MW:311.549041032791
MDL:MFCD09878339
CID:839776
PubChem ID:46738653
Update Time:2025-10-16

4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(N-(3-CHLOROPHENYL)SULFAMOYL)PHENYLBORONIC ACID
    • (4-(N-(3-Chlorophenyl)sulfamoyl)phenyl)boronic acid
    • (4-(N-(3-Chlorophenyl)sulfamoyl)-phenyl)boronic acid
    • [4-[(3-chlorophenyl)sulfamoyl]phenyl]boronic acid
    • A858893
    • SCHEMBL15208759
    • DTXSID70674313
    • CS-0175217
    • F87580
    • (4-(N-(3-Chlorophenyl)sulfamoyl)phenyl)boronicacid
    • AKOS015848868
    • BS-24585
    • MFCD09878339
    • 957062-69-0
    • {4-[(3-Chlorophenyl)sulfamoyl]phenyl}boronic acid
    • 3-Chlorophenyl 4-boronobenzenesulfonamide
    • 4-[(3-CHLOROPHENYL)SULFAMOYL]PHENYLBORONIC ACID
    • 4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid
    • MDL： MFCD09878339
    • Inchi： 1S/C12H11BClNO4S/c14-10-2-1-3-11(8-10)15-20(18,19)12-6-4-9(5-7-12)13(16)17/h1-8,15-17H
    • InChI Key： RFMJCHDJLPORGS-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)NS(C1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 311.01900
  • Monoisotopic Mass: 311.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95A^2

Experimental Properties

  • PSA: 95.01000
  • LogP: 1.97440

4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N-(3-Chlorophenyl)sulfamoyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 957062-69-0 95%
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(4-(N-(3-Chlorophenyl)sulfamoyl)-phenyl)boronic acid, 95+%
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Matrix Scientific
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(4-(N-(3-Chlorophenyl)sulfamoyl)-phenyl)boronic acid, 95+%
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Matrix Scientific
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